Cas no 6391-64-6 (2H,16H-1,24-Etheno-6,10:11,15-dimethenopyrido[2',3':17,18]oxacycloeicosino[2,3,4-ij]isoquinolin-9-ol,3,4,4a,5,16a,17,18,19-octahydro-12,21,22,26-tetramethoxy-4,17-dimethyl-, (4aR,16aS)-)

• Product Name: 2H,16H-1,24-Etheno-6,10:11,15-dimethenopyrido[2',3':17,18]oxacycloeicosino[2,3,4-ij]isoquinolin-9-ol,3,4,4a,5,16a,17,18,19-octahydro-12,21,22,26-tetramethoxy-4,17-dimethyl-, (4aR,16aS)-
• CAS No: 6391-64-6
• MF: C₃₈H₄₂N₂O₆
• MW: 622.749890804291
• CID: 508378
• PubChem ID: 442345
• Update Time: 2025-04-19

2H,16H-1,24-Etheno-6,10:11,15-dimethenopyrido[2',3':17,18]oxacycloeicosino[2,3,4-ij]isoquinolin-9-ol,3,4,4a,5,16a,17,18,19-octahydro-12,21,22,26-tetramethoxy-4,17-dimethyl-, (4aR,16aS)- Chemical and Physical Properties

Names and Identifiers

• 2H,16H-1,24-Etheno-6,10:11,15-dimethenopyrido[2',3':17,18]oxacycloeicosino[2,3,4-ij]isoquinolin-9-ol,3,4,4a,5,16a,17,18,19-octahydro-12,21,22,26-tetramethoxy-4,17-dimethyl-, (4aR,16aS)-
• 2H,16H-1,24-Etheno-6,10:11,15-dimethenopyrido[2',3':17,18]oxacycloeicosino[2,3,4-ij]isoquinolin-9-ol,3,4,4a,5,16a,17,18,19-oc
• 7-O-Methylantioquine
• 6391-64-6
• Rodiasine
• C09624
• DTXSID20331803
• CHEMBL1170881
• (1R,14S)-9,20,21,25-tetramethoxy-15,30-dimethyl-23-oxa-15,30-diazaheptacyclo[22.6.2.13,7.18,12.114,18.027,31.022,33]pentatriaconta-3(35),4,6,8,10,12(34),18,20,22(33),24,26,31-dodecaen-6-ol
• Q7356764
• CHEBI:8886
• 1S,1'R-Rodiasine

• Inchi： 1S/C38H42N2O6/c1-39-13-11-24-19-33(43-4)34-21-26(24)29(39)17-22-7-9-31(41)27(15-22)28-16-23(8-10-32(28)42-3)18-30-36-25(12-14-40(30)2)20-35(44-5)37(45-6)38(36)46-34/h7-10,15-16,19-21,29-30,41H,11-14,17-18H2,1-6H3/t29-,30+/m1/s1
• InChI Key： HIQZXOFBXJICTD-IHLOFXLRSA-N
• SMILES： O1C2C(=CC3CCN(C)[C@H](CC4C=CC(=C(C=4)C4C(=CC=C(C=4)C[C@H]4C5C1=C(C(=CC=5CCN4C)OC)OC)OC)O)C=3C=2)OC

Computed Properties

• Exact Mass: 622.304
• Monoisotopic Mass: 622.304
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 46
• Rotatable Bond Count: 4
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.195
• Boiling Point: 745.4°Cat760mmHg
• Flash Point: 404.6°C
• Refractive Index: 1.601

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